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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643 Get Quote

Introduction to Reactive Red 24 and Cellulosic
Fibers
C.I. Reactive Red 24 is an anionic azo dye characterized by its high water solubility and ability

to form strong, permanent covalent bonds with cellulosic fibers. These fibers, primarily

composed of cellulose, a polysaccharide of β-glucose units, possess abundant hydroxyl (-OH)

groups that serve as reactive sites. The interaction is a multi-stage process involving dye

adsorption onto the fiber surface, diffusion into the amorphous regions of the cellulose

structure, and finally, a chemical reaction forming a stable ether linkage. This covalent bond is

responsible for the high wash fastness of reactive dyes.

The surface of cotton fibers in an aqueous medium carries a negative charge, known as the

zeta potential, which creates an electrostatic repulsion with the anionic dye molecules. To

overcome this repulsion and facilitate dye uptake, electrolytes like sodium chloride (NaCl) or

sodium sulfate (Na₂SO₄) are essential in the dyeing process.

Chemical Structure and Reaction Mechanism
Reactive Red 24 possesses a dichlorotriazine (DCT) reactive group. This group is highly

reactive and facilitates the formation of a covalent bond with cellulose under alkaline

conditions.
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Caption: Chemical Structure of C.I. Reactive Red 24.

The dyeing process with Reactive Red 24 on cellulosic fibers can be categorized into three

main stages: exhaustion, fixation, and wash-off.

Exhaustion: In a neutral dyebath, the dye is adsorbed onto the cellulose surface. The

addition of an electrolyte, such as sodium chloride, is crucial to neutralize the negative

surface charge of the cellulose fiber, thereby reducing the electrostatic repulsion between the

fiber and the anionic dye molecules and promoting dye uptake.[1][2][3]

Fixation: The addition of an alkali, like sodium carbonate, raises the pH of the dyebath. This

catalyzes the formation of a nucleophilic cellulosate anion (Cell-O⁻) from the hydroxyl groups

of the cellulose. This anion then attacks the electrophilic carbon atom of the dichlorotriazine

ring on the dye molecule in a nucleophilic substitution reaction, forming a stable covalent

ether bond (Cell-O-Dye).[1][4]

Hydrolysis (Side Reaction): A competing reaction is the hydrolysis of the reactive dye, where

the dye reacts with hydroxide ions (OH⁻) from the water instead of the cellulose fiber. This

hydrolyzed dye can no longer form a covalent bond with the fiber, reducing the fixation

efficiency and necessitating a thorough washing process to remove it.

Wash-off: This final stage involves rinsing and soaping the dyed fabric at high temperatures

to remove any unfixed, hydrolyzed dye, ensuring high wet fastness properties.
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Caption: Reaction mechanism of Reactive Red 24 with cellulose.

Quantitative Data on Interaction
The interaction of Reactive Red 24 with cellulosic fibers can be quantified through adsorption

isotherms, reaction kinetics, and thermodynamic studies.

Adsorption Isotherms
Adsorption isotherms describe the equilibrium relationship between the concentration of the

dye in the solution and the amount of dye adsorbed on the fiber at a constant temperature. The

Langmuir and Freundlich models are commonly used to analyze this relationship.
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Langmuir Isotherm: Assumes monolayer adsorption onto a homogeneous surface.

Freundlich Isotherm: Describes multilayer adsorption on a heterogeneous surface.

Isotherm Model Parameters Value Conditions Reference

Langmuir q_m (mg/g) 5.97 pH 2.0, 35°C

K_L (L/mg) - -

Freundlich
K_F ((mg/g)

(L/mg)¹/ⁿ)
- -

n > 1 35-55°C

Note: Specific values for K_L, K_F, and n for Reactive Red 24 are not readily available in a

consolidated format and vary with experimental conditions. The data provided is for a similar

reactive red dye on cellulose.

Adsorption Kinetics
The study of adsorption kinetics provides insights into the rate of dye uptake by the fiber. The

pseudo-first-order and pseudo-second-order models are frequently applied to analyze the

kinetic data.

Pseudo-First-Order: Assumes the rate of adsorption is proportional to the number of

available sites.

Pseudo-Second-Order: Assumes the rate-limiting step is chemisorption involving valence

forces through sharing or exchange of electrons. The dyeing of reactive dyes on cellulose

often follows this model.

Kinetic Model Parameters Significance Reference

Pseudo-Second-Order k₂ (g/mg·min) Rate constant

q_e (mg/g)
Equilibrium adsorption

capacity
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Note: Specific values for k₂ and q_e for Reactive Red 24 are dependent on experimental

conditions such as temperature, pH, and initial dye concentration.

Thermodynamic Parameters
Thermodynamic parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°),

and entropy change (ΔS°) provide information about the spontaneity and nature of the dyeing

process.

Parameter Significance
Typical Findings for

Reactive Dyes
Reference

ΔG° (Gibbs Free

Energy)

Spontaneity of the

process

Negative values

indicate a

spontaneous

adsorption process.

ΔH° (Enthalpy

Change)
Nature of the process

Negative values

indicate an exothermic

process.

ΔS° (Entropy Change)
Randomness at the

solid-liquid interface

Positive values

suggest increased

randomness at the

interface during

adsorption.

Note: The specific thermodynamic values for Reactive Red 24 can vary based on the dyeing

system and conditions.

Experimental Protocols
Exhaust Dyeing of Cotton with Reactive Red 24
This protocol describes a typical laboratory-scale exhaust dyeing procedure for cotton fabric.

Fabric Preparation: Scour and bleach a pre-weighed cotton sample to ensure it is free from

impurities and has a neutral pH.
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Dye Bath Preparation: Prepare a dyebath with a specific liquor-to-goods ratio (e.g., 20:1).

Add pre-dissolved Reactive Red 24 dye (e.g., 2% on the weight of fabric).

Exhaustion Phase:

Immerse the cotton fabric in the dyebath at room temperature (e.g., 30°C).

Run for 10 minutes to ensure even wetting.

Gradually add a calculated amount of electrolyte (e.g., 40-80 g/L NaCl) in portions over

20-30 minutes.

Slowly raise the temperature to the dyeing temperature (e.g., 60-80°C) and hold for 30-45

minutes to allow for dye exhaustion.

Fixation Phase:

Add the required amount of alkali (e.g., 15-20 g/L Sodium Carbonate), also in portions, to

the dyebath.

Continue the dyeing process at the set temperature for another 45-60 minutes to ensure

fixation of the dye.

Wash-off Process:

Drain the dyebath.

Rinse the dyed fabric with cold water.

Perform a soaping wash at or near boiling temperature (e.g., 95°C) for 10-15 minutes with

a non-ionic detergent (e.g., 2 g/L) to remove unfixed and hydrolyzed dye.

Rinse again with hot and then cold water until the rinse water is clear.

Drying: Squeeze the excess water from the fabric and air-dry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1143643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Dyebath
(Dye + Water)

Add Cotton Fabric

Gradually Add
Electrolyte (NaCl)

Heat to 60-80°C
Hold for 30-45 min

Gradually Add
Alkali (Na₂CO₃)

Hold for 45-60 min

Drain Dyebath

Cold Rinse

Hot Soaping (95°C)

Hot & Cold Rinse

Dry Fabric

End

Click to download full resolution via product page

Caption: Typical experimental workflow for exhaust dyeing.
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Determination of Exhaustion and Fixation Percentages
The efficiency of the dyeing process is evaluated by calculating the percentage of dye

exhaustion and fixation. This is typically done using UV-Vis spectrophotometry.

Calibration Curve: Prepare a series of standard solutions of Reactive Red 24 with known

concentrations. Measure the absorbance of each standard at the dye's maximum absorption

wavelength (λmax) using a UV-Vis spectrophotometer. Plot a calibration curve of absorbance

versus concentration.

Exhaustion (%E):

Take a sample of the dyebath before adding the fabric (initial concentration, C₁) and after

the exhaustion/fixation phase (final concentration, C₂).

Measure the absorbance of these samples and determine their concentrations using the

calibration curve.

Calculate the exhaustion percentage using the formula: %E = [(C₁ - C₂) / C₁] × 100

Fixation (%F):

After dyeing, thoroughly wash the fabric as per the wash-off protocol to remove all unfixed

dye.

The amount of fixed dye is determined by subtracting the amount of dye in the final

dyebath and all washing liquors from the initial amount of dye.

Alternatively, the fixation percentage can be calculated relative to the exhausted dye: %F

= [(Amount of dye fixed on fabric) / (Amount of dye exhausted from bath)] × 100

FTIR Spectroscopy Analysis
Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm the formation of the covalent

bond between Reactive Red 24 and cellulose.

Sample Preparation: Obtain FTIR spectra of undyed cotton, pure Reactive Red 24 dye, and

the dyed cotton fabric. Samples are typically analyzed using an Attenuated Total Reflectance
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(ATR) accessory or by preparing KBr pellets.

Spectral Analysis:

Compare the spectrum of the dyed fabric with those of the undyed cotton and the pure

dye.

The formation of a covalent bond (ether linkage, C-O-C) between the dye and cellulose

can be confirmed by the appearance of new peaks or shifts in existing peaks in the

spectrum of the dyed fabric. For instance, an enhanced C-O-C stretching vibration peak

around 1160 cm⁻¹ may indicate the formation of the dye-fiber bond.

Zeta Potential Measurement
Zeta potential measurements help in understanding the surface charge of the cellulosic fibers

during the dyeing process.

Sample Preparation: Cut the cotton fabric into small pieces.

Measurement:

Disperse the fabric pieces in deionized water or a solution with a specific pH.

Measure the zeta potential using a suitable instrument, such as one based on streaming

potential or electrophoresis.

Measurements can be taken at different stages of the dyeing process (e.g., in the

presence of electrolyte and alkali) to observe the change in surface charge. Untreated

cotton typically exhibits a negative zeta potential in neutral and alkaline conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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